Cas no 2680901-33-9 (tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate)

• Product Name: tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate
• CAS No: 2680901-33-9
• MF: C₁₈H₂₈N₄O₄
• MW: 364.439324378967
• CID: 5628092
• PubChem ID: 165932692
• Update Time: 2025-06-11

tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300327
• tert-butyl N-[3-(4-ethylpiperazin-1-yl)-5-nitrophenyl]-N-methylcarbamate
• 2680901-33-9
• tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate

• Inchi： 1S/C18H28N4O4/c1-6-20-7-9-21(10-8-20)15-11-14(12-16(13-15)22(24)25)19(5)17(23)26-18(2,3)4/h11-13H,6-10H2,1-5H3
• InChI Key： VDHCHSZUYJMDIQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=CC(=CC(=C1)N1CCN(CC)CC1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 364.21105539g/mol
• Monoisotopic Mass: 364.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.8Ų

Additional information on tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate

Introduction to Tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate (CAS No. 2680901-33-9)

Tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2680901-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural flexibility and biological activity. The presence of both a nitro group and an ethylpiperazine moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of Tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate consists of a nitro-substituted phenyl ring linked to an ethylpiperazine side chain, which is further connected to a carbamate group terminated by a tert-butyl moiety. This arrangement not only contributes to its distinct physicochemical properties but also opens up multiple avenues for functionalization and derivatization, making it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in the development of new therapeutic agents that target central nervous system (CNS) disorders, particularly those involving neurotransmitter pathways. The ethylpiperazine moiety in Tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are pivotal in modulating mood, cognition, and motor functions. The nitro group, on the other hand, can serve as a pharmacophore that enhances the compound's ability to cross the blood-brain barrier, thereby improving its bioavailability and therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological and psychiatric disorders. Preliminary studies have suggested that derivatives of this compound may exhibit properties similar to those of existing antipsychotic and antidepressant drugs. The nitro group's ability to participate in redox reactions further adds to its pharmacological potential, as it can be oxidized or reduced under different physiological conditions, thereby modulating its biological activity.

The synthesis of Tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include nitration of the phenyl ring, followed by condensation with ethylpiperazine and subsequent carbamation with methyl isocyanate or a suitable carbamate-forming reagent. The tert-butyl group is introduced during the final step to stabilize the carbamate moiety and enhance the compound's metabolic stability.

From a computational chemistry perspective, Tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. These studies have revealed that the compound can bind effectively to serotonin 5-HT2A receptors, which are implicated in various CNS disorders such as schizophrenia and depression. Additionally, computational analyses have suggested that the nitro group plays a critical role in stabilizing the binding affinity through hydrogen bonding and π-stacking interactions.

The pharmacokinetic properties of Tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate have also been evaluated through in vitro and in vivo studies. These investigations have shown that the compound exhibits moderate solubility in aqueous media, which is essential for its absorption and distribution within the body. Furthermore, preliminary toxicological assessments have indicated that the compound is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

In conclusion,Tert-butyl N-3-(4-ethylpiperazin-1-yl)-5-nitrophenyl-N-methylcarbamate (CAS No. 2680901-33-9) represents a promising lead compound for the development of novel therapeutic agents targeting CNS disorders. Its unique molecular architecture, characterized by a nitro-substituted phenyl ring linked to an ethylpiperazine side chain and terminated by a carbamate group, offers multiple opportunities for structural optimization and drug design. As research in this area continues to advance, Tert-butyl N -3 - (4 - eth ylpiperazin -1 - yl) -5 -nit rophen yl -N -m eth ylcar bam ate is poised to play a significant role in shaping future treatments for neurological and psychiatric conditions.